Cas no 13242-48-3 (b-D-Mannopyranose, 1,6-anhydro-,triacetate (9CI))

• Product Name: b-D-Mannopyranose, 1,6-anhydro-,triacetate (9CI)
• CAS No: 13242-48-3
• MF: C₁₂H₁₆O₈
• MW: 288.250644683838
• CID: 158522
• PubChem ID: 1255236
• Update Time: 2025-04-19

b-D-Mannopyranose, 1,6-anhydro-,triacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Mannopyranose, 1,6-anhydro-,triacetate (9CI)
• [(1S,2R,3S,4S,5S)-3,4-diacetyloxy-6,8-dioxabicyclo[3.2.1]octan-2-yl] acetate
• 2,3,4-tri-O-acetyl-1,6-anhydromannopyranose
• (1R,2R,3S,4S,5R)-6,8-dioxabicyclo[3.2.1]octane-2,3,4-triyl triacetate (non-preferred name)
• 2,3,4-Triac-ahman
• 2,3,4-Tri-O-acetyl-1,6-anhydro-D-mannopyranose
• beta-D-Mannopyranose, 1,6-anhydro-, triacetate
• 1,6-Anhydro-β-D-mannopyranose triacetate
• 2-O,3-O,4-O-Triacetyl-1,6-anhydro-β-D-mannopyranose
• 1,6-Anhydro-2-O,3-O,4-O-triacetyl-β-D-mannopyranose
• 13242-48-3

• Inchi： 1S/C12H16O8/c1-5(13)17-9-8-4-16-12(20-8)11(19-7(3)15)10(9)18-6(2)14/h8-12H,4H2,1-3H3/t8-,9+,10-,11-,12-/m0/s1
• InChI Key： BAKQMOSGYGQJOJ-OSUNSFLBSA-N
• SMILES： O1[C@H]2[C@H]([C@H]([C@@H]([C@@H]1CO2)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 288.084517
• Monoisotopic Mass: 288.084517
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.4
• XLogP3: -0.4

Experimental Properties

• Density: 1.34
• Boiling Point: 392°Cat760mmHg
• Flash Point: 147.4°C
• Refractive Index: 1.494

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives